Cas no 18982-18-8 (Allyl 4-Hydroxybenzoate)

Allyl 4-Hydroxybenzoate Properties

Names and Identifiers

• Allyl 4-hydroxybenzoate
• 4-HYDROXYBENZOIC ACID ALLYL ESTER
• Benzoic acid,4-hydroxy-, 2-propen-1-yl ester
• prop-2-enyl 4-hydroxybenzoate
• 3-propenyl 4-hydroxy benzoate
• 4-Hydroxy-benzoesaeure-allylester
• allyl p-hydroxybenzoate
• Allylparaben
• Allyl 4-Hydroxybenzoic acid
• p-Hydroxybenzoic acid allyl ester
• 4-Hydroxybenzoic acid 2-propenyl ester
• Allylparaben 4-Hydroxybenzoic Acid Allyl Ester
• Benzoic acid, 4-hydroxy-, 2-propen-1-yl ester
• Allyl4-Hydroxybenzoate
• NVNSVQJVBIWZNM-UHFFFAOYSA-N
• 4-hydroxy-benzoic acid allyl ester
• PROP-2-EN-1-YL 4-HYDROXYBENZOATE
• ALLYL 4-HYDROXYBENZOATE
• AS-66590
• MFCD08276268
• SCHEMBL31182
• DTXSID50457545
• CS-0207622
• FT-0759414
• D88471
• AKOS022171804
• A880440
• 18982-18-8
• DA-35339
• A1846
• +Expand

• MDL： MFCD08276268
• InChIKey： NVNSVQJVBIWZNM-UHFFFAOYSA-N
• Inchi： 1S/C10H10O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h2-6,11H,1,7H2
• SMILES： O(C([H])([H])C([H])=C([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.062994177g/mol
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.73500
• PSA: 46.53000
• Refractive Index: 1.548
• Boiling Point: 310.2°C at 760 mmHg
• Melting Point: 101.0 to 105.0 deg-C
• Flash Point: 134.8°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.158

Allyl 4-Hydroxybenzoate Security Information

• Symbol: GHS07
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P302+P352+P333+P313+P362+P364-P501
• Prompt：warning

Allyl 4-Hydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials